Cas no 2228759-31-5 (1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228759-31-5
• MF: C₁₄H₂₁F₂NO₄
• MW: 305.317651510239
• CID: 6008477
• PubChem ID: 165828885
• Update Time: 2025-05-22

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid
• 2228759-31-5
• EN300-1888917
• 1-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid

• Inchi： 1S/C14H21F2NO4/c1-12(2,3)21-11(20)17-7-5-4-6-9(17)13(10(18)19)8-14(13,15)16/h9H,4-8H2,1-3H3,(H,18,19)
• InChI Key： JPVZZQJWXNSFCY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1CCCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.14386448g/mol
• Monoisotopic Mass: 305.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid

1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228759-31-5, known as 1-{1-(tert-butoxy)carbonylpiperidin-2-yl}-2,2-difluorocyclopropane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclopropane ring with a piperidine moiety and a tert-butoxycarbonyl (Boc) group, along with two fluorine atoms on the cyclopropane ring. The presence of these functional groups makes it a versatile building block for the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of complex molecules with bioactive properties. For instance, researchers have explored its role in the construction of peptide-based drugs and antitumor agents. The Boc group serves as a protecting group for the amine functionality in the piperidine ring, enabling precise control over the reactivity during multi-step synthesis. This feature is particularly valuable in medicinal chemistry, where the ability to manipulate functional groups is crucial for optimizing drug candidates.

The cyclopropane ring in this compound is another key structural element that contributes to its versatility. Cyclopropanes are known for their unique strain and reactivity, which can be harnessed to design molecules with novel pharmacological profiles. The presence of two fluorine atoms on the cyclopropane ring further enhances its chemical diversity, making it an attractive substrate for fluorination reactions. Fluorinated compounds are increasingly sought after in drug discovery due to their improved pharmacokinetic properties and enhanced bioavailability.

From a synthetic perspective, this compound can be prepared via a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing metathesis. These methods allow chemists to efficiently construct the molecule while maintaining high yields and purity. The use of modern catalytic systems has further streamlined its synthesis, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For example, it has been utilized as an intermediate in the synthesis of antiviral agents, where its ability to inhibit viral replication has been demonstrated in preclinical studies. Additionally, its role in the development of antibacterial compounds has been explored, with researchers leveraging its structural features to design molecules that target bacterial pathogens.

One of the most exciting developments involving this compound is its potential use in precision medicine. By incorporating it into larger molecular frameworks, scientists are working on creating drugs that can target specific disease pathways with unprecedented accuracy. This approach holds great promise for improving treatment outcomes while minimizing side effects.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of this compound. Its ability to serve as a versatile building block makes it an invaluable tool in modern organic synthesis. As advancements in synthetic methodology and drug discovery continue to unfold, this compound is likely to play an even more significant role in shaping the future of pharmaceutical science.